Cas no 887198-37-0 (N-(4-{8-methylimidazo1,2-apyridin-2-yl}phenyl)-2-phenoxyacetamide)

• Product Name: N-(4-{8-methylimidazo1,2-apyridin-2-yl}phenyl)-2-phenoxyacetamide
• CAS No: 887198-37-0
• MF: C₂₂H₁₉N₃O₂
• MW: 357.405164957047
• CID: 5556932
• Update Time: 2025-07-22

N-(4-{8-methylimidazo1,2-apyridin-2-yl}phenyl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-phenoxyacetamide
• N-(4-{8-methylimidazo1,2-apyridin-2-yl}phenyl)-2-phenoxyacetamide

• Inchi： 1S/C22H19N3O2/c1-16-6-5-13-25-14-20(24-22(16)25)17-9-11-18(12-10-17)23-21(26)15-27-19-7-3-2-4-8-19/h2-14H,15H2,1H3,(H,23,26)
• InChI Key： ZMKMDOAMSFOWNK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CN3C(=N2)C(C)=CC=C3)C=C1)(=O)COC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-{8-methylimidazo1,2-apyridin-2-yl}phenyl)-2-phenoxyacetamide

N-(4-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide: A Comprehensive Overview

N-(4-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide, also known by its CAS number 887198-37-0, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of N-(4-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide comprises a phenoxy group attached to an acetamide moiety, which is further connected to a substituted phenyl ring. The imidazo[1,2-a]pyridine ring system introduces additional complexity and potential bioactivity to the molecule. This structural diversity allows the compound to interact with multiple biological targets, potentially offering versatile therapeutic applications.

Recent research has focused on the pharmacological properties of this compound. Studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, investigations into its anti-inflammatory effects have shown promising results in preclinical models, suggesting its potential utility in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its anti-inflammatory properties, N-(4-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide has also been explored for its antioxidant capabilities. Experimental data indicate that the compound can scavenge free radicals and protect cells from oxidative damage, which is a critical factor in preventing chronic diseases associated with aging.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthetic pathway to enhance yield and purity, making it more feasible for large-scale production if clinical trials prove successful.

Furthermore, computational studies have provided insights into the molecular interactions of N-(4-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide. Molecular docking simulations suggest that the compound may bind to specific protein targets with high affinity, which could be exploited for drug design purposes.

Despite its potential benefits, further research is required to fully understand the safety profile and efficacy of this compound in human subjects. Ongoing clinical trials are expected to provide critical data on its pharmacokinetics, toxicity, and therapeutic outcomes.

In conclusion, N-(4-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide (CAS No: 887198-37-0) represents a valuable addition to the portfolio of compounds under investigation for their therapeutic potential. With continued research and development efforts, this compound could pave the way for innovative treatments in various medical fields.